Cas no 353259-03-7 (4-(Pyrimidin-2-yloxy)benzonitrile)
353259-03-7 structure
Product Name:4-(Pyrimidin-2-yloxy)benzonitrile
CAS No:353259-03-7
MF:C11H7N3O
MW:197.192781686783
MDL:MFCD01927046
CID:1027292
PubChem ID:901072
Update Time:2025-04-20
4-(Pyrimidin-2-yloxy)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(Pyrimidin-2-yloxy)benzonitrile
- 4-(2-Pyrimidinyloxy)benzenecarbonitrile
- AC1LIAWX
- AC1Q4R3O
- CTK7C8118
- pyrimidinyloxybenzenecarbonitrile
- A919045
- 4-(2-pyrimidinyloxy)benzonitrile
- HMS2779O18
- SB55871
- SMR000476425
- AKOS001359331
- MLS001179362
- MFCD01927046
- NA-0805
- EN300-26560
- DTXSID20358510
- CS-0171520
- Z53860472
- 353259-03-7
- 4-pyrimidin-2-yloxybenzonitrile
- CHEMBL1885749
- AI-204/31714053
-
- MDL： MFCD01927046
- Inchi： 1S/C11H7N3O/c12-8-9-2-4-10(5-3-9)15-11-13-6-1-7-14-11/h1-7H
- InChI Key： GJOHLRSDLHLMOW-UHFFFAOYSA-N
- SMILES： O(C1N=CC=CN=1)C1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 197.058911855g/mol
- Monoisotopic Mass: 197.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 58.8Ų
Experimental Properties
- Melting Point: 111-113°
4-(Pyrimidin-2-yloxy)benzonitrile Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P280;P305+P351+P338
- HazardClass：IRRITANT
- Storage Condition：Room temperature
4-(Pyrimidin-2-yloxy)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM165273-10g |
4-(2-Pyrimidinyloxy)benzenecarbonitrile |
353259-03-7 | 97% | 10g |
$469 | 2021-08-05 | |
| Chemenu | CM165273-25g |
4-(2-Pyrimidinyloxy)benzenecarbonitrile |
353259-03-7 | 97% | 25g |
$987 | 2021-08-05 | |
| Alichem | A089001045-10g |
4-(Pyrimidin-2-yloxy)benzonitrile |
353259-03-7 | 97% | 10g |
$517.28 | 2023-09-02 | |
| TRC | P840443-50mg |
4-(Pyrimidin-2-yloxy)benzonitrile |
353259-03-7 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | P840443-100mg |
4-(Pyrimidin-2-yloxy)benzonitrile |
353259-03-7 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | P840443-500mg |
4-(Pyrimidin-2-yloxy)benzonitrile |
353259-03-7 | 500mg |
$ 135.00 | 2022-06-02 | ||
| Apollo Scientific | OR965738-1g |
4-(Pyrimidin-2-yloxy)benzonitrile |
353259-03-7 | 97% | 1g |
£130.00 | 2025-02-21 | |
| Apollo Scientific | OR965738-5g |
4-(Pyrimidin-2-yloxy)benzonitrile |
353259-03-7 | 97% | 5g |
£495.00 | 2025-02-21 | |
| abcr | AB257664-1 g |
4-(2-Pyrimidinyloxy)benzenecarbonitrile; 95% |
353259-03-7 | 1g |
€223.80 | 2023-04-27 | ||
| abcr | AB257664-5 g |
4-(2-Pyrimidinyloxy)benzenecarbonitrile; 95% |
353259-03-7 | 5g |
€568.90 | 2023-04-27 |
4-(Pyrimidin-2-yloxy)benzonitrile Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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